Cas no 143288-28-2 (Oxazole,2-[4-(3,4-dihydro-2H-1-benzopyran-3-yl)phenyl]-4,5-dihydro-)

Oxazole,2-[4-(3,4-dihydro-2H-1-benzopyran-3-yl)phenyl]-4,5-dihydro- structure
143288-28-2 structure
Product Name:Oxazole,2-[4-(3,4-dihydro-2H-1-benzopyran-3-yl)phenyl]-4,5-dihydro-
CAS No:143288-28-2
MF:C18H17NO2
MW:279.333084821701
CID:186888
PubChem ID:189897
Update Time:2025-04-19

Oxazole,2-[4-(3,4-dihydro-2H-1-benzopyran-3-yl)phenyl]-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

    • Oxazole,2-[4-(3,4-dihydro-2H-1-benzopyran-3-yl)phenyl]-4,5-dihydro-
    • 2-[4-(3,4-dihydro-2H-chromen-3-yl)phenyl]-4,5-dihydro-1,3-oxazole
    • 2-(3-phenyl-3,4-dihydro-2H-chromen-6-yl)-4,5-dihydro-1,3-oxazole
    • 2-(4-(3,4-Dihydro-2H-1-benzopyran-3-yl)phenyl)-4,5-dihydrooxazole
    • 6-Oxazolinylisoflavan
    • Oxazole, 2-(4-(3,4-dihydro-2H-1-benzopyran-3-yl)phenyl)-4,5-dihydro-
    • 143288-28-2
    • 2-(4-chroman-3-ylphenyl)-4,5-dihydrooxazole
    • 2-[4-(3,4-DIHYDRO-2H-1-BENZOPYRAN-3-YL)PHENYL]-4,5-DIHYDRO-1,3-OXAZOLE
    • Oxazole, 2-[4-(3,4-dihydro-2H-1-benzopyran-3-yl)phenyl]-4,5-dihydro-
    • DTXSID00931800
    • Inchi: 1S/C18H17NO2/c1-2-4-17-15(3-1)11-16(12-21-17)13-5-7-14(8-6-13)18-19-9-10-20-18/h1-8,16H,9-12H2
    • InChI Key: AZCAFMKVYBPFFP-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2CC(C2C=CC(C3=NCCO3)=CC=2)C1

Computed Properties

  • Exact Mass: 279.126
  • Monoisotopic Mass: 279.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 30.8Ų

Experimental Properties

  • Density: 1.23
  • Boiling Point: 430.2°Cat760mmHg
  • Flash Point: 172.3°C
  • Refractive Index: 1.637
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